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Compound of Interest

Compound Name: CALP1

cat. No.: B133520

This guide provides crucial safety and logistical information for the proper handling and
disposal of CALP1 (Calcium-like peptide 1). Adherence to these procedures is essential for
maintaining a safe laboratory environment, ensuring regulatory compliance, and protecting
researchers, scientists, and drug development professionals. While a specific Safety Data
Sheet (SDS) with detailed disposal instructions for CALP1 was not located in publicly available
resources, the following procedures are based on general best practices for laboratory
chemical and peptide waste disposal. It is imperative to consult your institution's Environmental
Health and Safety (EHS) department for specific local regulations.

Quantitative Data Summary

For a comprehensive safety assessment, it is crucial to be aware of the physical and chemical
properties of CALP1. The table below summarizes key quantitative data for CALP1.

Property Value Source
Molecular Weight 842.09 g/mol [1]
Molecular Formula C40H75N9010 [1]

CAS Number 145224-99-3 [1]
Solubility Soluble to 1 mg/ml in water
Recommended Storage Desiccate at -20°C [1112]
IC50 (Cytotoxicity/Apoptosis) 52 uM / 44.78 uM [1][2]
Kd (for Calmodulin) 88 uM [2]
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Experimental Protocol for CALP1 Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of
CALP1 and materials contaminated with it. This protocol is based on standard hazardous
waste disposal guidelines.

I. Personal Protective Equipment (PPE)

Before handling CALP1 for disposal, ensure you are wearing the appropriate PPE:
e Gloves: Chemical-resistant nitrile gloves.

o Eye Protection: Safety glasses or goggles.

e Lab Coat: Standard laboratory coat.

Il. Waste Segregation and Collection

o Waste Identification: Treat all CALP1, including unused product, solutions, and contaminated
materials, as hazardous chemical waste.

e Segregation: Do not mix CALP1 waste with other waste streams unless compatibility has
been confirmed. At a minimum, segregate into solid and liquid waste.

o Waste Containers:

o Solid Waste: Collect solid CALP1 waste (e.g., contaminated pipette tips, microfuge tubes,
weighing paper) in a designated, leak-proof, and clearly labeled solid hazardous waste
container.

o Liquid Waste: Collect all aqueous and solvent solutions containing CALP1 in a
designated, leak-proof, and chemically compatible liquid hazardous waste container.
Ensure the container has a secure, tightly sealing lid.

[ll. Container Labeling

Properly label all waste containers with the following information:
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The words "Hazardous Waste"

The chemical name: "CALP1 (Calcium-like peptide 1) Waste"

The primary hazards associated with the waste (based on available data and institutional
guidelines).

The date the waste was first added to the container.

IV. Decontamination of Labware

o Reusable Glassware/Equipment: To decontaminate reusable labware that has come into
contact with CALP1, rinse it thoroughly with an appropriate solvent (e.g., 70% ethanol),
collecting the rinsate as liquid hazardous waste. Subsequent cleaning with laboratory
detergent and water may then be performed.

V. Storage and Disposal

o Temporary Storage: Store sealed hazardous waste containers in a designated and secure
satellite accumulation area within the laboratory.

» Professional Disposal: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for the pickup and proper disposal of the waste.[3] Do
not dispose of CALP1 down the drain or in the regular trash.[3]

CALP1 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CALP1.
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Caption: Logical workflow for the safe disposal of CALP1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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